Cas no 1308838-29-0 (3-Cyclohexene-1-carboxylic acid, 4-chloro-3-formyl-1-methyl-, 1,1-dimethylethyl ester)
1308838-29-0 structure
Product Name:3-Cyclohexene-1-carboxylic acid, 4-chloro-3-formyl-1-methyl-, 1,1-dimethylethyl ester
CAS No:1308838-29-0
MF:C13H19ClO3
MW:258.741163492203
CID:2110628
Update Time:2023-11-19
3-Cyclohexene-1-carboxylic acid, 4-chloro-3-formyl-1-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-chloro-3-formyl-1-methylcyclohex-3-enecarboxylate
- CID 87279508
- 3-Cyclohexene-1-carboxylic acid, 4-chloro-3-formyl-1-methyl-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C13H19ClO3/c1-12(2,3)17-11(16)13(4)6-5-10(14)9(7-13)8-15/h8H,5-7H2,1-4H3
- InChI Key: AQYSIPACQACJQY-UHFFFAOYSA-N
- SMILES: ClC1=C(C=O)CC(C(=O)OC(C)(C)C)(C)CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 365
- Topological Polar Surface Area: 43.4
Experimental Properties
- Density: 1.12±0.1 g/cm3(Predicted)
- Boiling Point: 320.4±42.0 °C(Predicted)
3-Cyclohexene-1-carboxylic acid, 4-chloro-3-formyl-1-methyl-, 1,1-dimethylethyl ester Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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